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Compound of Interest

Compound Name: Dicofol

Cat. No.: B1670483 Get Quote

Anwendungs- und Protokollhinweise: Analyse von Dicofol und seinen Metaboliten in

Bodenproben

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Wirkstoffentwicklung.

Einführung

Dicofol ist ein Organochlorpestizid, das strukturell mit DDT verwandt ist. Aufgrund seiner

Persistenz und potenziellen Toxizität ist die Überwachung von Dicofol und seinen

Abbauprodukten in Umweltmatrizes wie Boden von entscheidender Bedeutung. Zu den

relevanten Metaboliten gehören Isomere von DDE, DDD und DDT, die ebenfalls persistent sind

und überwacht werden müssen. Diese Application Note beschreibt eine robuste Methode zur

Extraktion und Quantifizierung von Dicofol und seinen wichtigsten Metaboliten in Bodenproben

mittels Gaschromatographie-Tandem-Massenspektrometrie (GC-MS/MS). Die Methode basiert

auf einer QuEChERS-Extraktion (Quick, Easy, Cheap, Effective, Rugged, and Safe), gefolgt

von einer dispersiven Festphasenextraktion (d-SPE) zur Reinigung.

Experimentelles Protokoll
1. Benötigte Materialien und Reagenzien

Geräte:

Gaschromatograph mit Tandem-Massenspektrometer (GC-MS/MS)
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Homogenisator (z. B. für hohe Geschwindigkeiten)

Zentrifuge

Vortexmischer

Analysenwaage

Stickstoff-Evaporator

Mechanischer Schüttler

Diverse Glaswaren (Erlenmeyerkolben, Messzylinder, etc.)

Reagenzien und Standards:

Analytische Referenzstandards für Dicofol und Metaboliten (o,p'-DDE, p,p'-DDE, o,p'-

DDD, p,p'-DDD, o,p'-DDT, p,p'-DDT)

Interne Standards (z. B. PCB 209)

Acetonitril (ACN), Pestizid-Rückstands-Grad

Wasserfreies Magnesiumsulfat (MgSO₄)

Natriumchlorid (NaCl)

Primär-sekundäres Amin (PSA)

Graphitisierter Ruß (GCB)

Ameisensäure

Gereinigtes Wasser (Typ I)

2. Probenvorbereitung und Extraktion (QuEChERS-Verfahren)

Probenhomogenisierung: Die Bodenprobe sieben, um Steine und Pflanzenreste zu

entfernen, und anschließend gründlich mischen, um eine homogene Probe zu
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gewährleisten.

Einwaage: 10 g der homogenisierten Bodenprobe in ein 50-mL-Zentrifugenröhrchen

einwiegen.

Aufspiken: Die Probe mit internen Standards aufspiken, um die Extraktionseffizienz und die

instrumentelle Analyse zu überwachen.

Hydratisierung: 10 mL gereinigtes Wasser zur Bodenprobe geben und 1 Minute lang kräftig

vortexen.

Extraktion: 10 mL Acetonitril in das Röhrchen geben. Das Röhrchen fest verschließen und 1

Minute lang kräftig von Hand schütteln.

Aussalzen: 4 g wasserfreies MgSO₄ und 1 g NaCl in das Röhrchen geben. Sofort fest

verschließen und 1 Minute lang kräftig schütteln, um die Agglomeration des MgSO₄ zu

verhindern.

Zentrifugation: Das Röhrchen für 5 Minuten bei 4000 U/min zentrifugieren.

3. Extraktreinigung (Dispersive SPE)

Überstand entnehmen: 1,5 mL des oberen Acetonitril-Überstands in ein 2-mL-d-SPE-

Röhrchen mit 150 mg MgSO₄, 50 mg PSA und 7,5 mg GCB überführen. Die Verwendung

von GCB ist entscheidend für die Entfernung von Pigmenten, kann aber zu einem Verlust

planarer Analyten führen.

Mischen und Zentrifugieren: Das d-SPE-Röhrchen 1 Minute lang vortexen und anschließend

für 5 Minuten bei 10000 U/min zentrifugieren.

Ansäuerung und Konzentration: 0,5 mL des gereinigten Überstands in ein sauberes

Röhrchen überführen. 5 µL einer 5%igen Ameisensäure-Lösung in Acetonitril hinzufügen, um

die Stabilität von Dicofol zu verbessern. Den Extrakt unter einem leichten Stickstoffstrom zur

Trockne eindampfen und in einem geeigneten Lösungsmittel (z. B. Isooctan) auf das

gewünschte Endvolumen rekonstituieren.

4. GC-MS/MS-Analyse
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GC-Bedingungen:

Säule: DB-5ms (30 m × 0,25 mm, 0,25 µm) oder äquivalent

Injektor: Splitless-Modus, 280 °C

Trägergas: Helium mit einer konstanten Flussrate von 1,2 mL/min

Ofenprogramm: Start bei 80 °C (1 min halten), Anstieg auf 180 °C mit 20 °C/min, dann

Anstieg auf 300 °C mit 5 °C/min (5 min halten).

MS/MS-Bedingungen:

Ionisierungsmodus: Elektronenionisation (EI) bei 70 eV

Transferlinien-Temperatur: 290 °C

Ionenquellen-Temperatur: 230 °C

Erfassungsmodus: Multiple Reaction Monitoring (MRM). Spezifische Übergänge für jeden

Analyten müssen optimiert werden (siehe Tabelle 1).

Datenpräsentation
Die quantitative Analyse von Dicofol und seinen Metaboliten wird durch die Überwachung

spezifischer MRM-Übergänge erreicht. Die Leistung der Methode wird durch

Wiederfindungsraten, Nachweisgrenzen (LOD) und Bestimmungsgrenzen (LOQ) bewertet.

Tabelle 1: Optimierte MRM-Übergänge und Kollisionsenergien
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Analyt Vorläufer-Ion (m/z) Produkt-Ion (m/z)
Kollisionsenergie
(eV)

o,p'-DDE 318 246 15

p,p'-DDE 318 246 15

o,p'-DDD 320 235 12

p,p'-DDD 320 235 12

o,p'-DDT 354 235 18

p,p'-DDT 354 235 18

Dicofol 139 111 10

Tabelle 2: Leistungsdaten der Methode

Analyt
Wiederfindung
srate (%)

Relative
Standardabwei
chung (RSD,
%)

LOD (µg/kg) LOQ (µg/kg)

o,p'-DDE 95,2 4,8 0,3 1,0

p,p'-DDE 98,1 3,5 0,3 1,0

o,p'-DDD 92,5 6,1 0,5 1,5

p,p'-DDD 96,3 4,2 0,5 1,5

o,p'-DDT 89,7 7,5 0,8 2,5

p,p'-DDT 94,0 5,3 0,8 2,5

Dicofol 85,5 8,2 1,0 3,0

Hinweis: Die in Tabelle 2 dargestellten Werte sind repräsentative Beispiele, die auf publizierten

Methoden basieren, und können je nach Labor, Matrix und spezifischen Gerätebedingungen

variieren.
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Visualisierung des Arbeitsablaufs
Diagramm des analytischen Arbeitsablaufs

Probenvorbereitung

Extraktreinigung (d-SPE)

Instrumentelle Analyse

1. Homogenisierte
Bodenprobe (10 g)

2. Zugabe von H2O
und internen Standards

3. Extraktion mit
Acetonitril

4. Zugabe von MgSO4/NaCl
(Aussalzen)

5. Zentrifugation

6. Überstand in
d-SPE-Röhrchen

(MgSO4/PSA/GCB)

Überstand

7. Vortexen und
Zentrifugation

8. Ansäuern, Eindampfen
und Rekonstituieren

9. GC-MS/MS-Analyse
(MRM-Modus)

10. Datenverarbeitung
und Quantifizierung

Click to download full resolution via product page
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Abbildung 1: Schematische Darstellung des Arbeitsablaufs für die Analyse von Dicofol in
Boden.

To cite this document: BenchChem. [Method for analyzing Dicofol and its metabolites in soil
samples]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670483#method-for-analyzing-dicofol-and-its-
metabolites-in-soil-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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